Cas no 2229468-98-6 (1-2-(3-methoxypyridin-2-yl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(3-methoxypyridin-2-yl)ethylcyclopropan-1-ol
• CAS No: 2229468-98-6
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6051117
• PubChem ID: 165707092
• Update Time: 2025-06-13

1-2-(3-methoxypyridin-2-yl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(3-methoxypyridin-2-yl)ethylcyclopropan-1-ol
• 2229468-98-6
• EN300-1767614
• 1-[2-(3-methoxypyridin-2-yl)ethyl]cyclopropan-1-ol

• Inchi： 1S/C11H15NO2/c1-14-10-3-2-8-12-9(10)4-5-11(13)6-7-11/h2-3,8,13H,4-7H2,1H3
• InChI Key： FUOLMSCIAQWRRD-UHFFFAOYSA-N
• SMILES： OC1(CCC2C(=CC=CN=2)OC)CC1

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.4Ų

Additional information on 1-2-(3-methoxypyridin-2-yl)ethylcyclopropan-1-ol

Professional Introduction to Compound with CAS No. 2229468-98-6 and Product Name: 1-2-(3-methoxypyridin-2-yl)ethylcyclopropan-1-ol

The compound identified by the CAS number 2229468-98-6 and the product name 1-2-(3-methoxypyridin-2-yl)ethylcyclopropan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a cyclopropane ring fused with an ethyl chain substituted with a methoxypyridine moiety suggests a high degree of molecular complexity, which is often associated with enhanced biological activity.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of novel therapeutic agents. The 3-methoxypyridin-2-yl group in this compound is particularly noteworthy, as pyridine derivatives are widely recognized for their role in various biological processes. The methoxy substitution further modulates the electronic properties of the pyridine ring, potentially influencing its interactions with biological targets. This feature makes 1-2-(3-methoxypyridin-2-yl)ethylcyclopropan-1-ol a promising candidate for further investigation in the context of enzyme inhibition and receptor binding studies.

The cyclopropane ring is another critical structural element that contributes to the compound's distinct chemical profile. Cyclopropanes are known for their strained three-membered ring structure, which can lead to unique reactivity and binding properties. In pharmaceutical applications, such structural motifs are often employed to improve metabolic stability and binding affinity. The integration of the cyclopropane unit with the ethyl chain and the methoxypyridine substituent in 1-2-(3-methoxypyridin-2-yl)ethylcyclopropan-1-ol suggests a multifaceted approach to designing molecules with optimized pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, which has significantly accelerated the drug discovery process. The structural features of 1-2-(3-methoxypyridin-2-yl)ethylcyclopropan-1-ol make it an attractive subject for molecular docking studies aimed at identifying potential therapeutic targets. Computational models have shown that this compound can interact with various protein receptors, suggesting its utility in developing treatments for a range of diseases. For instance, preliminary simulations indicate that it may exhibit inhibitory activity against certain kinases and transcription factors, which are key players in cellular signaling pathways.

The synthesis of complex molecules like 1-2-(3-methoxypyridin-2-yl)ethylcyclopropan-1-ol requires meticulous attention to detail and expertise in organic synthesis techniques. The introduction of multiple functional groups while maintaining structural integrity is a formidable challenge that demands innovative synthetic strategies. Researchers have employed various methodologies, including cross-coupling reactions and transition metal catalysis, to construct the desired framework efficiently. These synthetic approaches not only highlight the compound's complexity but also underscore the advancements in synthetic organic chemistry that facilitate such constructions.

The pharmacological potential of 1-2-(3-methoxypyridin-2-yl)ethylcyclopropan-1-ol has been explored through both in vitro and in vivo studies. In vitro assays have revealed promising interactions with biological targets, suggesting its efficacy as a lead compound for further development. For example, preliminary data indicate that it may possess anti-inflammatory properties by modulating cytokine production pathways. Additionally, its ability to cross cell membranes due to its lipophilic nature enhances its potential as a drug candidate.

One of the most exciting aspects of this compound is its versatility in drug design applications. The combination of structural elements from different chemical classes allows for tailored modifications to optimize specific pharmacological properties. Researchers are exploring various derivatives of 1-2-(3-methoxypyridin-2-yl)ethylcyclopropan-1-ol to enhance its bioavailability, improve target specificity, and reduce potential side effects. This iterative approach underscores the importance of structural diversity in developing next-generation therapeutics.

The role of natural product-inspired scaffolds cannot be overstated in modern drug discovery. Many successful drugs have been derived from natural products, which often contain complex structures that are difficult to synthesize artificially but exhibit remarkable biological activity. The structural motif present in 1-(3-hydroxymethyl)-4H-pyrido[3',4':5',6']pyrimido[1',2':7',8']azepine, while not directly related to our compound, shares some similarities in terms of heterocyclic complexity and functional group integration. This highlights the broader trend toward leveraging natural product-like structures as inspiration for novel drug candidates.

The future prospects for compounds like 2229468–98–6 are bright, given the ongoing interest in developing targeted therapies with minimal side effects. Advances in biotechnology and synthetic chemistry continue to provide new tools for drug discovery, enabling researchers to design molecules with unprecedented precision. As our understanding of biological pathways improves, so does our ability to create compounds that interact selectively with disease-causing targets.

In conclusion, 2229468–98–6 and its counterpart, 1– 2–( 3–methoxypyridin– 2–yl)ethylcyclopropan– 1–ol, represent significant contributions to pharmaceutical chemistry. Their unique structural features and promising biological activities make them valuable assets in the quest for new treatments. As research progresses, these compounds will undoubtedly play a crucial role in shaping the future of medicine.